1H-Benzimidazolium, 2-(3-(1,3-dihydro-1-methyl-5-(1-pyrrolidinylsulfonyl)-3-(3-sulfopropyl)-2H-benzimidazol-2-ylidene)-1-propenyl)-1-methyl-5-(1-pyrrolidinylsulfonyl)-3-(3-sulfopropyl)-, hydroxide, inner salt, sodium salt

• CAS No.: 94200-20-1
• Molecular Formula: C33H43N6NaO10S4
• Molecular Weight: 835.0 g/mol
• IUPAC Name: sodium;3-[3-methyl-2-[(E,3E)-3-[1-methyl-5-pyrrolidin-1-ylsulfonyl-3-(3-sulfonatopropyl)benzimidazol-2-ylidene]prop-1-enyl]-6-pyrrolidin-1-ylsulfonylbenzimidazol-3-ium-1-yl]propane-1-sulfonate
• InChI: InChI=1S/C33H44N6O10S4.Na/c1-34-28-14-12-26(52(46,47)36-16-3-4-17-36)24-30(28)38(20-8-22-50(40,41)42)32(34)10-7-11-33-35(2)29-15-13-27(53(48,49)37-18-5-6-19-37)25-31(29)39(33)21-9-23-51(43,44)45;/h7,10-15,24-25H,3-6,8-9,16-23H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• InChI Key: WMFARQZCMUXJBA-UHFFFAOYSA-M
• Isomeric SMILES: CN\1C2=C(C=C(C=C2)S(=O)(=O)N3CCCC3)N(/C1=C/C=C/C4=[N+](C5=C(N4CCCS(=O)(=O)[O-])C=C(C=C5)S(=O)(=O)N6CCCC6)C)CCCS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)N3CCCC3)N(C1=CC=CC4=[N+](C5=C(N4CCCS(=O)(=O)[O-])C=C(C=C5)S(=O)(=O)N6CCCC6)C)CCCS(=O)(=O)[O-].[Na+]

Description

1H-Benzimidazolium, 2-(3-(1,3-dihydro-1-methyl-5-(1-pyrrolidinylsulfonyl)-3-(3-sulfopropyl)-2H-benzimidazol-2-ylidene)-1-propenyl)-1-methyl-5-(1-pyrrolidinylsulfonyl)-3-(3-sulfopropyl)-, hydroxide, inner salt, sodium salt is a useful research compound. Its molecular formula is C33H43N6NaO10S4 and its molecular weight is 835.0 g/mol. The purity is usually 95%.
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